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Compound of Interest

Compound Name: C14H10CI3N3

Cat. No.: B12624642

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
C14H10CI3N3, commonly known as Triclocarban. Adherence to these procedures is critical to
ensure personnel safety and environmental protection.

Chemical Identification and Hazards

Triclocarban (CAS No. 101-20-2) is an antimicrobial agent.[1] The primary environmental
hazard associated with this compound is its high toxicity to aquatic life, with long-lasting effects.
[1] Therefore, proper disposal is crucial to prevent environmental contamination.

Identifier Value
Chemical Name Triclocarban
Molecular Formula C14H10CI3N3
CAS Number 101-20-2

Very toxic to aquatic life with long-lasting
effects[1]

Primary Hazard

Personal Protective Equipment (PPE)
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When handling Triclocarban waste, the following personal protective equipment should be
worn:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.[2]
o Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Triclocarban is to prevent its release into the
environment.[1] Under no circumstances should this chemical be disposed of down the drain.

[11[3]
Step 1: Waste Collection

o Collect waste Triclocarban, including contaminated materials, in a designated hazardous
waste container.

» The container must be in good condition, with no leaks or cracks, and made of a compatible
material.[4][5]

» Keep the container securely closed except when adding waste.[4][5]
Step 2: Labeling
o Affix a "Hazardous Waste" label to the container.[4]

e The label must include:

o

The full chemical name: "Triclocarban" (avoid abbreviations).[4]

o

The concentration and quantity of the waste.

The date the waste was first added to the container.

[¢]

[¢]

The name of the principal investigator or laboratory contact.
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Step 3: Storage

o Store the sealed and labeled waste container in a designated, secure area within the
laboratory.

e Segregate the container from incompatible materials.[4]
Step 4: Final Disposal

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][4]

» Follow all institutional and local regulations for hazardous waste disposal.[1]
Step 5: Empty Container Disposal
o Empty containers that held Triclocarban must be triple-rinsed with a suitable solvent.[3][4]

e The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
chemical waste, following the steps outlined above.[4][6]

e Once triple-rinsed and air-dried, the container can be disposed of in the regular laboratory
trash or recycling, after removing or defacing the original label.[3]

Spill Response

In the event of a small spill:

Wear appropriate PPE.

Sweep up or vacuum the solid spillage and collect it in a suitable container for disposal as
hazardous waste.[1]

Prevent the spilled material from entering drains or water courses.[1]

After collecting the bulk of the material, clean the area with soap and water.

Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-14435%20English%20SDS%20US.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-14435%20English%20SDS%20US.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
http://cdn.chemservice.com/product/msdsnew/External/English/N-14435%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-14435%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12624642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Logical workflow for the disposal of C14H10CI3N3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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